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Compound of Interest

Compound Name: Pentanol

Cat. No.: B124592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of various

pentanol isomers. Understanding the solubility of these C5 alcohols is critical in fields ranging

from chemical synthesis and solvent formulation to drug delivery and toxicology. The structural

differences between the isomers, including the position of the hydroxyl group and the degree of

carbon chain branching, significantly influence their interaction with water and, consequently,

their solubility.

Quantitative Solubility Data
The aqueous solubility of eight pentanol isomers is summarized in the table below. The data,

compiled from various chemical databases, highlights the impact of isomeric structure on water

solubility. Generally, increased branching of the carbon chain and a more centralized position of

the hydroxyl group lead to higher solubility in water.
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Pentanol
Isomer

IUPAC
Name

Structure
Molar Mass
( g/mol )

Solubility in
Water

Temperatur
e (°C)

1-Pentanol Pentan-1-ol
CH₃(CH₂)₄O

H
88.15

2.2 g/100

mL[1]
25

2-Pentanol Pentan-2-ol
CH₃CH(OH)

(CH₂)₂CH₃
88.15

16.6 g/100

mL[2][3][4]
20

3-Pentanol Pentan-3-ol
(CH₃CH₂)₂CH

OH
88.15

5.5 g/100

mL[5][6][7]
30

2-Methyl-1-

butanol

2-

Methylbutan-

1-ol

CH₃CH₂CH(C

H₃)CH₂OH
88.15

3.0 g/100

mL[8]
25

3-Methyl-1-

butanol

3-

Methylbutan-

1-ol

(CH₃)₂CH(CH

₂)₂OH
88.15 2.5 g/100 mL 20

2-Methyl-2-

butanol

2-

Methylbutan-

2-ol

(CH₃)₂C(OH)

CH₂CH₃
88.15

12.0 g/100

mL[9]
20

3-Methyl-2-

butanol

3-

Methylbutan-

2-ol

(CH₃)₂CHCH(

OH)CH₃
88.15 5.6 g/100 mL Not Specified

2,2-Dimethyl-

1-propanol

2,2-

Dimethylprop

an-1-ol

(CH₃)₃CCH₂

OH
88.15

3.5 g/100

mL[10]
25

Experimental Protocols for Solubility Determination
The determination of aqueous solubility is a fundamental experimental procedure. The most

widely recognized and reliable method for determining the thermodynamic solubility of a

substance is the Shake-Flask Method, as detailed in OECD Guideline 105.[11][12][13][14][15]

This method is designed to determine the saturation mass concentration of a substance in

water at a given temperature.
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The Shake-Flask Method (Based on OECD Guideline
105)
This method is suitable for substances with a solubility above 10⁻² g/L.[13] The core principle

involves achieving a saturated solution by allowing a substance to reach equilibrium with a

solvent and then measuring the concentration of the dissolved substance.

1. Preliminary Test:

A preliminary test is often conducted to estimate the approximate solubility.[13] This helps in

determining the appropriate amount of the pentanol isomer to use and the time required to

reach equilibrium.

2. Apparatus and Reagents:

Vessels: Flasks or vials of a suitable size, equipped with tight-fitting, non-reactive stoppers.

Shaker/Agitator: A mechanical shaker or magnetic stirrer capable of maintaining a constant

temperature.

Temperature Control: A constant temperature bath or incubator to maintain the desired

temperature, typically 20 ± 0.5 °C.[13]

Phase Separation: A centrifuge or filtration system with inert filters to separate the

undissolved solute from the saturated solution.

Analytical Equipment: An appropriate analytical instrument to quantify the concentration of

the pentanol isomer in the aqueous solution (e.g., Gas Chromatography (GC), High-

Performance Liquid Chromatography (HPLC)).

Solvent: High-purity water (e.g., deionized or distilled).

Test Substance: The pure pentanol isomer.

3. Procedure:
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Sample Preparation: An excess amount of the pentanol isomer is added to a known volume

of water in the flask.[16] The excess is crucial to ensure that a saturated solution is formed.

Equilibration: The flasks are sealed and placed in the constant temperature shaker. They are

then agitated for a predetermined period. A common duration for thermodynamic solubility is

24 hours or more to ensure equilibrium is reached.[17] A preliminary test can help determine

the minimum time needed.

Phase Separation: After equilibration, the mixture is allowed to stand to let undissolved

material settle. The saturated aqueous phase is then carefully separated from the excess

undissolved pentanol. This is typically achieved by centrifugation or filtration.[16] It is critical

that this step is also performed at the equilibrium temperature.

Analysis: The concentration of the pentanol isomer in the clear, saturated aqueous solution

is determined using a suitable and calibrated analytical method, such as gas

chromatography.

Replicates: The experiment should be performed in replicate (typically at least three

samples) to ensure the reliability and reproducibility of the results.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the shake-flask method for determining the

aqueous solubility of pentanol isomers.
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Workflow for the Shake-Flask Solubility Determination Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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